Cas no 56387-09-8 (3-Thiophenecarbonitrile, 2-amino-5-nitro-)

• Product Name: 3-Thiophenecarbonitrile, 2-amino-5-nitro-
• CAS No: 56387-09-8
• MF: C₅H₃N₃O₂S
• MW: 169.161218881607
• CID: 349022
• PubChem ID: 11052060
• Update Time: 2025-04-19

3-Thiophenecarbonitrile, 2-amino-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 2-amino-5-nitro-
• 2-amino-5-nitrothiophene-3-carbonitrile
• LogP
• 2-AMINO-3-CYANO-5-NITROTHIOPHENE
• 56387-09-8
• SCHEMBL2958257
• CFKZMYPOJOKAAD-UHFFFAOYSA-N
• DTXSID20453372

• Inchi： 1S/C5H3N3O2S/c6-2-3-1-4(8(9)10)11-5(3)7/h1H,7H2
• InChI Key： CFKZMYPOJOKAAD-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 168.99469
• Monoisotopic Mass: 168.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 92.95